2-Methylimidazo[1,2-b]pyridazine-3-carboxylic acid

• IUPAC Name: 2-methylimidazo[1,2-b]pyridazine-3-carboxylic acid
• InChI: InChI=1S/C8H7N3O2/c1-5-7(8(12)13)11-6(10-5)3-2-4-9-11/h2-4H,1H3,(H,12,13)
• InChI Key: WVTKVZAXIUPMNX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C(=N1)C=CC=N2)C(=O)O
• Molecular Formula: C8H7N3O2
• DSSTOX Substance ID: DTXSID30162665
• Molecular Weight: 177.16 g/mol
• CAS RN: 144294-38-2

Description

2-Methylimidazo[1,2-b]pyridazine-3-carboxylic acid is a chemical compound with the molecular formula C8H7N3O2. It has been identified as an inhibitor of Mtb pantothenate synthetase (PS), a key enzyme in the biosynthesis of coenzyme A in Mycobacterium tuberculosis.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines, which are structurally similar to 2-Methylimidazo[1,2-b]pyridazine-3-carboxylic acid, has been achieved through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions.

Molecular Structure Analysis

The molecular structure of 2-Methylimidazo[1,2-b]pyridazine-3-carboxylic acid consists of a fused bicyclic heterocycle, which is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry.

Physical And Chemical Properties Analysis

The molecular formula of 2-Methylimidazo[1,2-b]pyridazine-3-carboxylic acid is C8H7N3O2, and it has an average mass of 177.160 Da.

Scientific Research Applications

Antituberculosis Agents

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Anti-Inflammatory Agents

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Analgesic Agents

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Antimycobacterial Agents

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Drug Development

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Biological Applications

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Mechanism of Action

Target of Action

It’s worth noting that imidazo[1,2-a]pyridine analogues have been recognized for their wide range of applications in medicinal chemistry . They have shown significant activity against multidrug-resistant tuberculosis (MDR-TB) and extensively drug-resistant TB (XDR-TB) .

Mode of Action

Imidazo[1,2-a]pyridine analogues have been studied for their structure-activity relationship and mode-of-action against tuberculosis .

Result of Action

Imidazo[1,2-a]pyridine analogues have shown significant activity against mdr-tb and xdr-tb .

Future Directions

Imidazo[1,2-a]pyridine analogues, which are structurally similar to 2-Methylimidazo[1,2-b]pyridazine-3-carboxylic acid, have been recognized for their wide range of applications in medicinal chemistry, particularly as antituberculosis agents. This suggests potential future directions for the development of 2-Methylimidazo[1,2-b]pyridazine-3-carboxylic acid in medicinal chemistry.

Q & A

Q1: What is known about the structure-activity relationship (SAR) of 2-methylimidazo[1,2-b]pyridazine-3-carboxylic acids and their pharmacological activities?

A1: Research suggests that the substituents on the pyridazine ring of 2-methylimidazo[1,2-b]pyridazine-3-carboxylic acids significantly influence their pharmacological activity. [] Specifically, the study found that some derivatives exhibited anti-inflammatory, analgesic, and anti-ulcer properties. These effects are thought to be linked to the compounds' ability to inhibit prostaglandin biosynthesis. Further research is needed to fully elucidate the SAR and optimize the pharmacological profile of this class of compounds.